Cas no 24587-26-6 (1,3,5-Hexatriene,3-methyl-, (3E)-)

• Product Name: 1,3,5-Hexatriene,3-methyl-, (3E)-
• CAS No: 24587-26-6
• MF: C₇H₁₀
• MW: 94.1543021202087
• CID: 282758
• PubChem ID: 5367380
• Update Time: 2025-04-19

1,3,5-Hexatriene,3-methyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• trans-3-Methyl-1,3,5-Hexatriene
• (3E)-3-methylhexa-1,3,5-triene
• 1,3,5-Hexatriene,3-methyl-, (3E)-
• 1,3,5-Hexatriene, 3-methyl-, (E)-
• 24587-26-6
• (3E)-3-Methyl-1,3,5-hexatriene #
• e-3-methyl-1 ,3,5-hexatriene
• NEVFABBVOIJXHE-VOTSOKGWSA-N

• Inchi： 1S/C7H10/c1-4-6-7(3)5-2/h4-6H,1-2H2,3H3/b7-6+
• InChI Key： NEVFABBVOIJXHE-VOTSOKGWSA-N
• SMILES： C(/C=C)(=C\C=C)\C

Computed Properties

• Exact Mass: 94.0783
• Monoisotopic Mass: 94.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.1

Experimental Properties

• Density: 0.737
• Boiling Point: 107.1°Cat760mmHg
• Flash Point: 1.8°C
• Refractive Index: 1.442
• PSA: 0